Cas no 1805113-71-6 (Ethyl 6-bromo-3-nitropicolinate)

• Product Name: Ethyl 6-bromo-3-nitropicolinate
• CAS No: 1805113-71-6
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901835
• Update Time: 2025-05-19

Ethyl 6-bromo-3-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-nitropicolinate

• Inchi： 1S/C8H7BrN2O4/c1-2-15-8(12)7-5(11(13)14)3-4-6(9)10-7/h3-4H,2H2,1H3
• InChI Key： WDVQNYCTMHHFAA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on Ethyl 6-bromo-3-nitropicolinate

Ethyl 6-bromo-3-nitropicolinate (CAS No. 1805113-71-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-bromo-3-nitropicolinate (CAS No. 1805113-71-6) is a significant intermediate in the realm of pharmaceutical synthesis, characterized by its unique structural and chemical properties. This compound, featuring a bromine substituent and a nitro group on a picolinic acid derivative, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The molecular structure of Ethyl 6-bromo-3-nitropicolinate encompasses a pyridine ring substituted at the 6-position with a bromine atom and at the 3-position with a nitro group. This arrangement imparts distinct reactivity, making it a valuable building block for synthetic chemists. The presence of both bromine and nitro functionalities allows for further functionalization through various chemical transformations, such as nucleophilic aromatic substitution, reduction, or coupling reactions.

In the context of modern drug discovery, Ethyl 6-bromo-3-nitropicolinate has been employed in the synthesis of heterocyclic compounds that exhibit potential pharmacological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The bromine atom serves as a handle for cross-coupling reactions, enabling the introduction of diverse substituents that can modulate biological activity.

Recent advancements in synthetic methodologies have highlighted the importance of Ethyl 6-bromo-3-nitropicolinate in constructing complex molecular architectures. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates targeting various diseases. The nitro group, while often used as a directing group in metal-catalyzed reactions, can also be reduced to an amine, providing access to amine-containing analogs with altered pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in leveraging the versatility of Ethyl 6-bromo-3-nitropicolinate for the development of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as enzymes or receptors, thereby modulating cellular processes. The compound's ability to undergo multiple functionalization steps makes it an ideal candidate for generating libraries of compounds for high-throughput screening.

The synthesis of Ethyl 6-bromo-3-nitropicolinate typically involves multi-step organic transformations starting from readily available precursors. The process often begins with the bromination and nitration of picolinic acid esters, followed by purification steps to isolate the desired product. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, reducing byproduct formation and enhancing overall yields.

Ongoing research continues to explore new applications for Ethyl 6-bromo-3-nitropicolinate in medicinal chemistry. Investigators are investigating its potential use in the development of antiviral and anticancer agents, capitalizing on its structural features to design molecules with enhanced binding affinity and reduced toxicity. The compound's role as a key intermediate underscores its importance in the synthesis of structurally diverse drug candidates.

The industrial production of Ethyl 6-bromo-3-nitropicolinate is supported by robust supply chains that ensure high purity and consistency. Manufacturers adhere to stringent quality control measures to meet the demands of pharmaceutical applications. The compound's stability under various storage conditions further enhances its practicality as an industrial intermediate.

In conclusion, Ethyl 6-bromo-3-nitropicolinate (CAS No. 1805113-71-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for the development of novel therapeutic agents across multiple therapeutic areas. As research progresses, the compound's potential applications are expected to expand, reinforcing its significance in the ongoing quest for innovative drug solutions.